Cas no 2171963-60-1 (2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2171963-60-1
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 6598673
• PubChem ID: 165601813
• Update Time: 2025-10-21

2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1598874
• 2-[5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2171963-60-1

• Inchi： 1S/C11H16N4O/c1-16-8-7-15-11(9-3-2-4-9)10(5-6-12)13-14-15/h9H,2-5,7-8H2,1H3
• InChI Key： NUKPLCYVEKQXQY-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(=C(CC#N)N=N1)C1CCC1

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2171963-60-1)

2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2171963-60-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and medicinal chemistry.

The molecular structure of 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a cyclobutyl moiety provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the triazole ring is a well-known pharmacophore that has been widely explored for its antimicrobial, anti-inflammatory, and anticancer properties. The acetonitrile group at the terminal position further enhances the compound's versatility in synthetic chemistry.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. The triazole scaffold, in particular, has shown remarkable potential due to its ability to modulate various biological pathways. Studies have demonstrated that triazole derivatives can interact with enzymes and receptors in a manner that inhibits disease-related processes. The incorporation of a cyclobutyl group into the triazole framework not only enhances the compound's stability but also introduces additional binding pockets that can be exploited for targeted drug delivery.

One of the most compelling aspects of 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile is its potential as a lead compound for further derivatization. Researchers have been exploring various modifications to optimize its pharmacokinetic and pharmacodynamic properties. For instance, the methoxyethyl side chain provides a site for functionalization, allowing chemists to tailor the compound's solubility, bioavailability, and metabolic stability. These modifications are crucial for translating laboratory findings into effective clinical candidates.

The pharmaceutical industry has been particularly interested in compounds that exhibit dual functionality—targeting multiple pathways or mechanisms simultaneously. The structural features of 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile make it an attractive candidate for such applications. Preliminary studies suggest that this compound may have applications in treating neurological disorders by modulating neurotransmitter activity. Additionally, its ability to interfere with inflammatory pathways could make it valuable in developing treatments for chronic inflammatory diseases.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile at both molecular and cellular levels. Molecular docking simulations have been used to predict how this compound interacts with specific protein targets. These simulations have provided insights into its binding affinity and mode of action, guiding researchers in designing more effective derivatives. Furthermore, computational methods have helped identify potential off-target effects, ensuring that future drug candidates are both potent and safe.

The synthesis of 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile presents unique challenges due to its complex structure. However， recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole ring efficiently. Additionally， green chemistry principles have been applied to minimize waste and improve sustainability during synthesis.

In conclusion, 2 - 5 - cyclobutyl - 1 - ( 2 - methoxyethyl) - 1 H - 1 , 2 , 3 - tri azo l - 4 - y lacet onitr ile ( CAS No . 2171963 -60 - 1 ) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development。 Its unique structural features , combined with promising biological activities , make it a valuable asset in the quest for novel therapeutic agents。 As research continues to uncover new applications and optimize synthetic routes , this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges。